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Compound of Interest

Compound Name:
(4-Fluoro-3-iodo-phenyl)-

acetonitrile

CAS No.: 260050-98-4

Cat. No.: B14150619

Get Quote

(4-Fluoro-3-iodo-phenyl)-acetonitrile, also known as 4-Fluoro-3-iodobenzeneacetonitrile, is a

highly functionalized aromatic compound of significant interest to researchers in drug discovery

and chemical synthesis. Its strategic importance lies in the unique arrangement of three distinct

reactive moieties on a stable phenyl ring: a fluorine atom, an iodine atom, and an acetonitrile

group. This trifecta of functionalities makes it a versatile synthon for constructing complex

molecular architectures, particularly in the development of targeted therapeutics like kinase

inhibitors.

The strategic value of this molecule can be broken down by its components:

Fluorine Substitution: The presence of a fluorine atom can significantly enhance the

metabolic stability and binding affinity of a drug molecule. Fluorine's high electronegativity

can alter the electronic properties of the phenyl ring and influence pKa, while its small size

often allows it to serve as a bioisostere for a hydrogen atom, improving interactions with

target proteins.[1][2][3]
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Iodine Handle: The iodine atom is an exceptionally useful "handle" for a variety of metal-

catalyzed cross-coupling reactions. It is a prime substrate for well-established

transformations such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig couplings,

allowing for the precise and controlled introduction of diverse aryl, heteroaryl, alkynyl, and

amino groups.[4] This is fundamental for exploring the structure-activity relationships (SAR)

of a lead compound.

Acetonitrile Group: The acetonitrile (cyanomethyl) group is a versatile functional group that

can be further elaborated. It can be hydrolyzed to a carboxylic acid, reduced to a primary

amine, or used in the formation of various heterocyclic rings, providing multiple pathways for

molecular diversification.

This guide provides a comprehensive overview of the commercial availability, synthesis,

chemical properties, and applications of (4-Fluoro-3-iodo-phenyl)-acetonitrile, designed for

scientists and professionals engaged in cutting-edge chemical research.

Commercial Sourcing and Procurement
(4-Fluoro-3-iodo-phenyl)-acetonitrile (CAS No: 388981-79-1) is available from a range of

specialized chemical suppliers. For researchers, selecting a reliable supplier is paramount to

ensure the quality and reproducibility of experimental results. Key considerations include purity,

available quantities, and the provision of a comprehensive Certificate of Analysis (CoA).
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Supplier Purity
Available
Quantities

Notes

MedChemExpress >98% Inquire

Soluble in DMSO.

Recommended

storage at 4°C,

protected from light.[5]

BLDpharm Inquire mg to kg scale
Offers custom

synthesis services.

Achemblock Inquire Inquire

Available in stock,

positioned as a

synthesis

intermediate.

Enamine (via Chem-

space)
95%+

1g, 5g, 10g, 25g, 50g,

100g

Solid physical state,

stored at 2-8°C.[6]

Ambeed (via

ChemExper)
97%

1g to 1kg (inquire for

>100g)

Pricing available for

smaller quantities.[2]

Combi-Blocks (via

ChemExper)
Inquire

1g to 1kg (inquire for

>250g)

Pricing available for

smaller quantities.[2]

Biosynth 97% Inquire

For research and

development use only.

Custom synthesis

offered.

Procurement Best Practices: Researchers should always request a lot-specific Certificate of

Analysis (CoA) before purchase. A reliable CoA will include:

Confirmation of identity via ¹H NMR and/or Mass Spectrometry.

Purity assessment, typically by HPLC or GC.

Physical properties such as appearance and melting point.

Synthesis, Chemical Profile, and Safety
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Synthetic Routes
While multiple synthetic strategies can be envisioned for (4-Fluoro-3-iodo-phenyl)-
acetonitrile, a common and effective approach involves the cyanation of a corresponding

benzyl halide. This two-step process typically starts from a commercially available substituted

toluene.

Experimental Protocol: Illustrative Synthesis

Step 1: Halogenation of 1-Fluoro-2-iodo-4-methylbenzene A solution of 1-fluoro-2-iodo-4-

methylbenzene in a suitable solvent (e.g., carbon tetrachloride) is treated with a radical initiator

(e.g., AIBN) and a brominating agent like N-Bromosuccinimide (NBS). The mixture is heated

under reflux with irradiation from a UV lamp to initiate the radical bromination of the methyl

group, yielding 4-(bromomethyl)-1-fluoro-2-iodobenzene.

Step 2: Cyanation of 4-(Bromomethyl)-1-fluoro-2-iodobenzene The resulting benzyl bromide is

dissolved in a polar aprotic solvent such as acetone or DMSO. An excess of sodium or

potassium cyanide is added, and the mixture is stirred at room temperature or with gentle

heating. The bromide is displaced by the cyanide nucleophile via an SN2 reaction to yield the

final product, (4-Fluoro-3-iodo-phenyl)-acetonitrile. The product is then isolated through

aqueous workup and purified by column chromatography or recrystallization.

Synthesis Workflow Diagram
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Step 1: Radical Bromination

Step 2: Nucleophilic Substitution (Cyanation)

1-Fluoro-2-iodo-4-methylbenzene

NBS, AIBN
CCl4, Reflux (hv)

Reacts with

4-(Bromomethyl)-1-fluoro-2-iodobenzene

Produces

4-(Bromomethyl)-1-fluoro-2-iodobenzene

NaCN or KCN
DMSO or Acetone

(4-Fluoro-3-iodo-phenyl)-acetonitrile

Yields

Reacts with

Click to download full resolution via product page

Caption: A two-step synthesis of (4-Fluoro-3-iodo-phenyl)-acetonitrile.
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Physicochemical Properties and Safety
Molecular Formula: C₈H₅FIN

Molecular Weight: 261.04 g/mol

Appearance: Typically a solid.

CAS Number: 388981-79-1

Safety and Handling: While a specific safety data sheet (SDS) for this exact compound is not

widely published, data from structurally related benzyl cyanides and halogenated aromatics

suggest a high degree of caution is warranted.[6][7]

Toxicity: Benzyl cyanides are often classified as toxic or fatal if swallowed.[7] Handle with

extreme care, avoiding ingestion, inhalation, and skin contact.

Irritation: Causes skin and serious eye irritation.[7]

Handling: Use in a well-ventilated area, preferably a chemical fume hood. Wear appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,

and a lab coat.

Storage: Store in a tightly sealed container in a cool, dry, and dark place.[5]

Application in Kinase Inhibitor Drug Discovery
The true value of (4-Fluoro-3-iodo-phenyl)-acetonitrile is realized in its application as a

scaffold in medicinal chemistry. Kinases are a critical class of enzymes that regulate cellular

signaling, and their dysregulation is a hallmark of many diseases, especially cancer.[8] Many

kinase inhibitors are designed to bind to the ATP-binding pocket of the enzyme.[8]

The 3-fluoro-iodophenyl moiety is a privileged scaffold for several reasons:

Mimicking Hinge-Binding Motifs: The fluorophenyl group can form crucial hydrogen bonds or

favorable electrostatic interactions with the "hinge region" of the kinase ATP-binding site.
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Vector for SAR Exploration: The iodine atom provides a precise vector for chemical

modification. Using cross-coupling chemistry, medicinal chemists can systematically add

different chemical groups that can extend into other pockets of the enzyme, optimizing

potency and selectivity. This is a cornerstone of modern drug design.[4]

Conceptual Application Workflow
The diagram below illustrates how (4-Fluoro-3-iodo-phenyl)-acetonitrile can be used as a

starting point for generating a library of potential kinase inhibitors.

Diversification via Cross-Coupling

(4-Fluoro-3-iodo-phenyl)-acetonitrile

Suzuki Coupling
(Aryl Boronic Acids)

Sonogashira Coupling
(Terminal Alkynes)

Buchwald-Hartwig
(Amines)

Library of
Diversified Intermediates

Further Modification
(e.g., Nitrile Hydrolysis)

Potential Kinase Inhibitors
for Biological Screening

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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